Cas no 31699-38-4 (2,10-Dodecadiyne)

• Product Name: 2,10-Dodecadiyne
• CAS No: 31699-38-4
• MF: C₁₂H₁₈
• MW: 162.271323680878
• MDL: MFCD00041622
• CID: 88923
• PubChem ID: 141655
• Update Time: 2025-04-18

2,10-Dodecadiyne Chemical and Physical Properties

Names and Identifiers

• 2,10-Dodecadiyne
• dodeca-2,10-diyne
• 2,1,3-BENZOTHIADIAZOLE-5-SULPHONYL CHLORIDE
• CS-0450943
• Q27117281
• MFCD00041622
• DTXSID70185590
• 31699-38-4
• AKOS006229843
• Dodeca-2,10-diin
• CHEBI:37822
• FT-0609014
• DB-239397
• DTXCID10108081

• MDL： MFCD00041622
• Inchi： 1S/C12H18/c1-3-5-7-9-11-12-10-8-6-4-2/h7-12H2,1-2H3
• InChI Key： CNMHMGNWEVHOCK-UHFFFAOYSA-N
• SMILES： C(CCC#CC)CCCC#CC

Computed Properties

• Exact Mass: 162.14100
• Monoisotopic Mass: 162.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellow liquid
• Density: 0.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 103-104°C 8mm
• Flash Point: 103-104°C/8mm
• Refractive Index: 1.4700
• PSA: 0.00000
• LogP: 3.37360
• Solubility: Insoluble in water
• Vapor Pressure: 0.1±0.2 mmHg at 25°C

2,10-Dodecadiyne Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)